Cas no 126556-36-3 (1,3-Propanediamine, N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]-)

1,3-Propanediamine, N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]- structure
126556-36-3 structure
Product Name:1,3-Propanediamine, N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]-
CAS No:126556-36-3
MF:C23H34N2O6
MW:434.525866985321
CID:1223953
PubChem ID:10113784
Update Time:2025-04-20

1,3-Propanediamine, N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]-
    • N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]propane-1,3-diamine
    • SCHEMBL8531035
    • DTXSID40435817
    • 126556-36-3
    • Inchi: 1S/C23H34N2O6/c1-26-18-10-16(11-19(27-2)22(18)30-5)14-24-8-7-9-25-15-17-12-20(28-3)23(31-6)21(13-17)29-4/h10-13,24-25H,7-9,14-15H2,1-6H3
    • InChI Key: CVXUQOASIBDGQY-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)CNCCCNCC1C=C(C(=C(C=1)OC)OC)OC)OC)OC

Computed Properties

  • Exact Mass: 434.24182
  • Monoisotopic Mass: 434.24168681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 14
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 79.4Ų

Experimental Properties

  • PSA: 79.44
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